molecular formula C8H7Cl2NO2 B189557 Ethyl 4,6-dichloronicotinate CAS No. 40296-46-6

Ethyl 4,6-dichloronicotinate

Cat. No. B189557
CAS RN: 40296-46-6
M. Wt: 220.05 g/mol
InChI Key: AAUBVINEXCCXOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4,6-dichloronicotinate is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .


Synthesis Analysis

This compound is synthesized from 4,6-dichloronicotinic acid and ethanol . The reaction conditions involve the use of sodium hydroxide in tetrahydrofuran and methanol for 0.5 hours, followed by the addition of hydrogen chloride .


Molecular Structure Analysis

The molecular formula of this compound is C8H7Cl2NO2 and its molecular weight is 220.05 . The structure includes a pyridine ring with two chlorine atoms at the 4 and 6 positions, and an ethyl ester group at the 3 position .


Chemical Reactions Analysis

This compound acts as a reactant in the preparation of (acylamino)aminonaphthyridinones as novobiocin analogs and Hsp90 inhibitors . These compounds have shown antitumor activities in human breast cancer cell lines, and effects on apoptosis and cell cycle advancement .


Physical And Chemical Properties Analysis

This compound is a solid substance with a melting point between 31.0 to 35.0 °C . It has a boiling point of 85 °C/0.01 mmHg . The compound is soluble in methanol .

Scientific Research Applications

  • Synthesis of Antibacterial Compounds : Ethyl 4,6-dichloronicotinate serves as a starting material for synthesizing hydrazone derivatives with antibacterial properties (Rao, Prasad, & Rao, 2019).

  • Spectroscopic Studies : The molecule has been studied using various spectroscopic techniques, including FT-IR, FT-Raman, dispersive Raman, and NMR, to understand its structural and physicochemical properties (Karabacak et al., 2016).

  • Development of Pharmaceutical Compounds : It has been used in the multi-kilogram-scale synthesis of AZD1283, a selective and reversible antagonist of the P2Y12 receptor, which supports preclinical and clinical studies (Andersen et al., 2013).

  • Catalysis in Organic Reactions : The compound plays a role in catalytic reactions, such as the phosphine-catalyzed [4 + 2] annulation, leading to the formation of highly functionalized tetrahydropyridines (Zhu, Lan, & Kwon, 2003).

  • Synthesis of Stereoisomers : It is also used in the synthesis of stereoisomers of ethyl 4-chloro-3-hydroxybutyrate, a precursor in the synthesis of pharmacologically valuable products (Kluson et al., 2019).

  • Molluscicidal Properties : this compound derivatives have been evaluated for their molluscicidal properties, which are relevant in controlling schistosomiasis (El-bayouki & Basyouni, 1988).

  • Study of Polymerization Catalysts : The compound is used in the study of polymerization catalysts and their behaviors, such as in ethylene polymerization (Pinheiro, Mauler, & Souza, 2001).

Safety and Hazards

Ethyl 4,6-dichloronicotinate can cause skin and eye irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, and avoiding contact with skin and eyes . Protective gloves, eye protection, and face protection should be worn when handling this compound .

Future Directions

Ethyl 4,6-dichloronicotinate has potential applications in the development of new pharmaceuticals, particularly as a reactant in the synthesis of novobiocin analogs and Hsp90 inhibitors . These compounds have shown promising results in the treatment of human breast cancer, indicating potential future directions for the use of this compound in cancer research .

properties

IUPAC Name

ethyl 4,6-dichloropyridine-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7Cl2NO2/c1-2-13-8(12)5-4-11-7(10)3-6(5)9/h3-4H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AAUBVINEXCCXOK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CN=C(C=C1Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7Cl2NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40344874
Record name Ethyl 4,6-dichloronicotinate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40344874
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

220.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

40296-46-6
Record name Ethyl 4,6-dichloronicotinate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40344874
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Ethyl 4,6-Dichloronicotinate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

(Wallace, E., et. al., ibid.) A stirred suspension of compound ii (1.40 g, 7.67 mmol) in phosphorus (V) oxychloride (15 mL) was heated to 110° C. for 2.5 h with a guard tube (CaCl2) fitted. The reaction mixture was cooled to room temperature, reduced in vacuo and the resulting dark brown residue taken up in a small volume of DCM (˜5 mL) and transferred dropwise onto a slurry of ice in water (250 mL) whilst stirring vigorously. The aqueous mixture was extracted with EtOAc (3×100 mL), the organic extracts combined, dried (MgSO4) and evaporated to dryness to afford the crude product as an orange gum. Column chromatography (SiO2), eluting with 15:1 Hexanes-EtOAc, afforded compound iii. (1.33 g, 6.14 mmol, 79%) as a colourless oil; [M+H]+ m/z=220.0.
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Three
Name
Quantity
250 mL
Type
solvent
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Ethyl 4,6-dichloronicotinate
Reactant of Route 2
Reactant of Route 2
Ethyl 4,6-dichloronicotinate
Reactant of Route 3
Ethyl 4,6-dichloronicotinate
Reactant of Route 4
Reactant of Route 4
Ethyl 4,6-dichloronicotinate
Reactant of Route 5
Reactant of Route 5
Ethyl 4,6-dichloronicotinate
Reactant of Route 6
Reactant of Route 6
Ethyl 4,6-dichloronicotinate

Q & A

Q1: Why is Ethyl 4,6-dichloronicotinate a useful starting material for the synthesis of 6-chlorothieno[3,2-c]pyridine-2-carbohydrazide-hydrazone derivatives?

A1: this compound serves as a versatile precursor due to its chemical structure. The molecule contains a pyridine ring with two chlorine atoms and an ethoxycarbonyl group. This allows for a multi-step synthetic route [] involving:

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.